![molecular formula C9H14N2O B1414764 N-[(dimethyl-1,2-oxazol-4-yl)methyl]cyclopropanamine CAS No. 1042642-42-1](/img/structure/B1414764.png)
N-[(dimethyl-1,2-oxazol-4-yl)methyl]cyclopropanamine
Overview
Description
“N-[(dimethyl-1,2-oxazol-4-yl)methyl]cyclopropanamine” is a chemical compound with the CAS Number: 1042642-42-1 . It has a molecular weight of 166.22 .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C9H14N2O/c1-6-9(7(2)12-11-6)5-10-8-3-4-8/h8,10H,3-5H2,1-2H3 . This indicates that the compound has a five-membered ring including a carbon atom supporting a nitrogen atom at position 3 and an oxygen atom at position 1 .Physical And Chemical Properties Analysis
The compound is in liquid form . It has a molecular weight of 166.22 . The InChI key for the compound is WOQINBWXORXYAX-UHFFFAOYSA-N .Scientific Research Applications
Neuroscience and Neuropharmacology
ER to Synapse Trafficking of NMDA Receptors
Research highlights the critical role of NMDA receptors in the central nervous system, mediating slow excitatory neurotransmission. Understanding the biosynthetic pathway, transport, and synaptic regulation of NMDA receptors offers insights into the synaptic physiology and the potential etiology of various brain diseases (Horak et al., 2014).
Dimethyltryptamine in Tissue Protection and Immunity
The endogenous ligand of the sigma-1 receptor, dimethyltryptamine (DMT), demonstrates cellular protective mechanisms beyond the central nervous system, potentially serving as a tool in developing future medical therapies. This suggests a broader role for structurally similar compounds in cellular protection and immune regulation (Frecska et al., 2013).
Biochemistry and Toxicology
Biological Effects of Acetamide and Dimethyl Derivatives
A review of acetamide, N,N-dimethylacetamide, and their derivatives highlights their importance in toxicology and potential biological effects. Such studies provide a foundation for understanding the biochemical interactions and toxicological profiles of compounds with methyl and acetamide groups (Kennedy, 2001).
Pharmacology
Understanding Novel Opioids
The chemistry and pharmacology of non-fentanyl novel synthetic opioid receptor agonists, including N-substituted benzamides and acetamides, are crucial for assessing their impact on drug markets, prevalence, and harm. This information is pertinent to predicting the behavior of new compounds on the illicit drug market and their potential therapeutic applications (Sharma et al., 2018).
properties
IUPAC Name |
N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]cyclopropanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O/c1-6-9(7(2)12-11-6)5-10-8-3-4-8/h8,10H,3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOQINBWXORXYAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CNC2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1042642-42-1 | |
Record name | N-[(dimethyl-1,2-oxazol-4-yl)methyl]cyclopropanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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